N-(2-{[2,2'-bithiophene]-5-yl}ethyl)-3,3-dimethylbutanamide
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Overview
Description
2,2’-Bithiophene is an organic compound. It is a colorless solid, although commercial samples are often greenish . It is the most common of the three isomers with formula (C4H3S)2 .
Synthesis Analysis
The compound is typically prepared by cross-coupling starting from 2-halo thiophenes . In a study, 2,2’-Bithiophene and thieno [3,2-b]thiophene were polymerized separately with bis (2,3-dialkylthienyl)benzo [1,2-b:4,5-b’]dithiophene by Stille coupling reactions to afford new conjugated polymer PBDTT-2T and PBDTT-TT .Molecular Structure Analysis
X-ray crystallography shows that the two rings of 2,2’-Bithiophene are coplanar . The two-dimensional building block is a relatively large π-conjugated structure, which could enhance intermolecular π-π interactions .Chemical Reactions Analysis
The polymers showed band gaps about 1.90 eV and the highest occupied molecular orbital (HOMO) energy levels below -5.20 eV .Physical And Chemical Properties Analysis
2,2’-Bithiophene has a molar mass of 166.26 g·mol−1 . It has a melting point of 31.1 °C and a boiling point of 260 °C .Scientific Research Applications
Organic Thin Film Transistors (OTFT)
This compound can be used in the development of Organic Thin Film Transistors (OTFT) . The n-type organic semiconducting polymers, which include this compound, are used in OTFT due to their high electron transport properties .
Organic Electrochemical Transistors (OECT)
Another application of this compound is in Organic Electrochemical Transistors (OECT) . The compound’s electron transport properties make it suitable for use in OECT devices .
Organic Thermoelectric Generators (OTE)
The compound is also used in Organic Thermoelectric Generators (OTE) . The n-type organic semiconducting polymers, including this compound, are used in OTE due to their high electron transport properties .
Organic Solar Cells
“N-(2-{[2,2’-bithiophene]-5-yl}ethyl)-3,3-dimethylbutanamide” can act as an electron donor in organic solar cells . The addition of substituents can influence the molecule’s excitation energy, impacting its ability to act as an electron donor .
All-Polymer Solar Cells (PSCs)
This compound has been extensively utilized in all-Polymer Solar Cells (PSCs) . The high performing n-type polymers, including this compound, are used in PSCs due to their stability and design considerations .
Organic Field-Effect Transistors (OFET)
The compound is also used in Organic Field-Effect Transistors (OFET) . The n-type polymers, including this compound, are extensively utilized in OFET applications due to their high performance .
Mechanism of Action
Target of Action
The primary target of N-(2-{[2,2’-bithiophene]-5-yl}ethyl)-3,3-dimethylbutanamide is related to its role as a hole transport material (HTM) for perovskite solar cells (PSCs) . The compound is based on the 2,2’-bithiophene core , which is known to be used in the development of organic semiconductors .
Mode of Action
The compound interacts with its targets by facilitating the transport of holes (positive charges) in PSCs . This is crucial for the operation of PSCs, as the movement of these charges contributes to the generation of electric current .
Biochemical Pathways
This process is part of the broader pathway of electricity generation in solar cells .
Pharmacokinetics
Its properties related to solubility, stability, and electronic characteristics would be critical in its role as an htm in pscs .
Result of Action
The result of the compound’s action is the efficient transport of holes in PSCs, contributing to the generation of electric current . This can lead to improved performance of PSCs, including higher power conversion efficiencies .
Action Environment
The action of this compound can be influenced by various environmental factors. For instance, the efficiency of hole transport and overall performance of PSCs can be affected by temperature, light intensity, and the presence of moisture . Therefore, the compound’s action, efficacy, and stability need to be evaluated under different environmental conditions.
properties
IUPAC Name |
3,3-dimethyl-N-[2-(5-thiophen-2-ylthiophen-2-yl)ethyl]butanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H21NOS2/c1-16(2,3)11-15(18)17-9-8-12-6-7-14(20-12)13-5-4-10-19-13/h4-7,10H,8-9,11H2,1-3H3,(H,17,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JTBPJRFLHARIPU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)CC(=O)NCCC1=CC=C(S1)C2=CC=CS2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H21NOS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
307.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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